Cas no 1424-78-8 (3,6-Bis-(Methoxymethyl)durene)

3,6-Bis-(Methoxymethyl)durene structure
3,6-Bis-(Methoxymethyl)durene structure
Product Name:3,6-Bis-(Methoxymethyl)durene
CAS No:1424-78-8
MF:C14H22O2
MW:222.323284626007
CID:160979
PubChem ID:286720
Update Time:2025-04-19

3,6-Bis-(Methoxymethyl)durene Chemical and Physical Properties

Names and Identifiers

    • 3,6-BIS-(METHOXYMETHYL)-DURENE
    • Benzene,1,4-bis(methoxymethyl)-2,3,5,6-tetramethyl-
    • 1,4-Bis-(methoxymethyl)-2,3,5,6-tetramethylbenzol
    • 1,4-Dimethoxymethyl-2,3,5,6-tetramethylbenzen
    • 3,6-DI(METHOXYMETHYL)DURENE
    • AC1L65TX
    • AC1Q4FJK
    • AC1Q55Z6
    • CTK4C3141
    • KST-1B0478
    • NSC145793
    • 1,4-bis(methoxymethyl)-2,3,5,6-tetramethylbenzene
    • 1,4-bis(methoxymethyl)-2,3,5,6-tetramethyl-benzene
    • 1424-78-8
    • Benzene, 1,4-bis(methoxymethyl)-2,3,5,6-tetramethyl-
    • FT-0727861
    • 1,4-Bis(methoxymethyl)-2,3,5,6-tetramethylbenzene #
    • NMPFIRUDZAAOCU-UHFFFAOYSA-N
    • AKOS022180434
    • DTXSID70301677
    • NSC-145793
    • 3,6-Bis-(Methoxymethyl)durene
    • Inchi: 1S/C14H22O2/c1-9-10(2)14(8-16-6)12(4)11(3)13(9)7-15-5/h7-8H2,1-6H3
    • InChI Key: NMPFIRUDZAAOCU-UHFFFAOYSA-N
    • SMILES: O(C)CC1C(C)=C(C)C(COC)=C(C)C=1C

Computed Properties

  • Exact Mass: 222.16206
  • Monoisotopic Mass: 222.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 0.954
  • Boiling Point: 295.7°Cat760mmHg
  • Flash Point: 101.4°C
  • Refractive Index: 1.496
  • PSA: 18.46
  • LogP: 3.21300

3,6-Bis-(Methoxymethyl)durene Pricemore >>

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